1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[(4,5-dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H13NO3S/c1-6-5-8(16-7(6)2)9(13)12-11(3-4-11)10(14)15/h5H,3-4H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key: IPKNXUJAQFRNKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2(CC2)C(=O)O)C
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid, also known as DMTCCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. DMTCCA is a cyclopropane-derived amino acid that contains a thiophene ring, making it a unique and versatile molecule.

Scientific Research Applications

1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been studied extensively for its potential applications in various fields. In medicine, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied as a potential drug delivery system due to its ability to target specific cells and tissues. In agriculture, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to have insecticidal properties, making it a potential alternative to traditional pesticides. In material science, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been studied for its potential use as a building block for advanced materials.

Mechanism of Action

The mechanism of action of 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. In cancer cells, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis. In inflammation, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to inhibit the production of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to have various biochemical and physiological effects. In animal studies, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to have anti-inflammatory and anti-cancer effects. It has also been shown to have insecticidal properties. In cell culture studies, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid in lab experiments is its versatility. 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid can be modified to create various derivatives with different properties. However, one limitation of using 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid is its relatively high cost compared to other compounds.

Future Directions

There are many potential future directions for 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid research. In medicine, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid could be further studied as a potential drug delivery system for targeted cancer therapy. In agriculture, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid could be further studied as an alternative to traditional pesticides. In material science, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid could be further studied for its potential use as a building block for advanced materials. Overall, 1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid has the potential to make a significant impact in various fields and warrants further research.

Synthesis Methods

1-[(4,5-Dimethylthiophene-2-carbonyl)amino]cyclopropane-1-carboxylic acid can be synthesized through a multi-step process that involves the reaction of 2-methylcyclopropanecarboxylic acid with 4,5-dimethylthiophene-2-carbonyl chloride, followed by the addition of ammonia. The resulting product is then purified through recrystallization and characterized through various spectroscopic techniques such as NMR and IR.